Cas no 89465-12-3 (1,3,5-Triazine-2,4(1H,3H)-dione,6-ethyl-1-methyl-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione,6-ethyl-1-methyl-
• CAS No: 89465-12-3
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 711769
• Update Time: 2024-01-31

1,3,5-Triazine-2,4(1H,3H)-dione,6-ethyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione,6-ethyl-1-methyl-
• s-Triazine-2,4(1H,3H)-dione, 6-ethyl-1-methyl- (7CI)
• 1,3,5-Triazine-2,4(1H,3H)-dione, 6-ethyl-1-methyl-

• Inchi： 1S/C6H9N3O2/c1-3-4-7-5(10)8-6(11)9(4)2/h3H2,1-2H3,(H,8,10,11)
• InChI Key： MTKNGUQPGDZEJU-UHFFFAOYSA-N
• SMILES： N1(C)C(CC)=NC(=O)NC1=O

Computed Properties

• Exact Mass: 155.069
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 8.35±0.20(Predicted)